molecular formula C11H14O2 B3268633 Benzoic acid (S)-sec-butyl ester CAS No. 4909-81-3

Benzoic acid (S)-sec-butyl ester

Cat. No. B3268633
CAS RN: 4909-81-3
M. Wt: 178.23 g/mol
InChI Key: LSLWNAOQPPLHSW-VIFPVBQESA-N
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Description

Benzoic acid esters are aromatic organic compounds that consist of a benzoic acid in which the hydroxyl group’s hydrogen atom is replaced by a hydrocarbon group . This could be an alkyl group like sec-butyl in the case of “Benzoic acid (S)-sec-butyl ester”. Benzoic acid esters are known for their stability and are often used as protective groups in organic synthesis .


Synthesis Analysis

The synthesis of benzoic acid esters involves the acylation of alcohols under certain conditions . For instance, 4- (N,N -Dimethylamino)pyridine hydrochloride (DMAP·HCl) was used as a recyclable catalyst for the acylation of inert alcohols and phenols under base-free conditions . The catalyst can be reused more than eight times without loss in activity and works with various acylating reagents .


Molecular Structure Analysis

The molecular structure of “this compound” would be similar to other benzoic acid esters. It would consist of a benzoic acid where the hydroxyl group’s hydrogen atom is replaced by a sec-butyl group .


Chemical Reactions Analysis

Benzoic acid esters can undergo various chemical reactions. For instance, they can be reduced using different reducing agents or oxidized using various oxidizing agents . They can also undergo reactions with different nucleophiles and electrophiles .


Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would be similar to other benzoic acid esters. They are generally stable and have specific solubility properties .

Mechanism of Action

The mechanism of action for benzoic acid esters involves various steps depending on the specific reaction. For instance, the hydrolysis of esters is catalyzed by either an acid or a base . Acidic hydrolysis is simply the reverse of esterification . The ester is heated with a large excess of water containing a strong-acid catalyst .

Safety and Hazards

Benzoic acid and its esters can be hazardous. They can cause skin irritation, serious eye damage, and damage to organs through prolonged or repeated exposure . They are considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) .

Future Directions

The future directions for benzoic acid esters could involve their increasing use in various applications. For instance, there is potential growth in demand driven mostly by the increasing production of sodium and potassium benzoate salts . They could also find increased use as plasticizers, especially in Europe and North America, where regulatory issues and environmental legislation have driven the need to replace low-molecular-weight phthalate plasticizers in PVC resins .

properties

IUPAC Name

[(2S)-butan-2-yl] benzoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H14O2/c1-3-9(2)13-11(12)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3/t9-/m0/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LSLWNAOQPPLHSW-VIFPVBQESA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C)OC(=O)C1=CC=CC=C1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC[C@H](C)OC(=O)C1=CC=CC=C1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H14O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID501309399
Record name (1S)-1-Methylpropyl benzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501309399
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

178.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

4909-81-3
Record name (1S)-1-Methylpropyl benzoate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=4909-81-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name (1S)-1-Methylpropyl benzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501309399
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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